1-(3-oxo-3-(4-phenylpiperazin-1-yl)propyl)-4-pentylthieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one

• IUPAC Name: 12-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-8-pentyl-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-7-one
• InChI: InChI=1S/C25H30N6O2S/c1-2-3-7-13-30-24(33)23-20(12-18-34-23)31-21(26-27-25(30)31)10-11-22(32)29-16-14-28(15-17-29)19-8-5-4-6-9-19/h4-6,8-9,12,18H,2-3,7,10-11,13-17H2,1H3
• InChI Key: PVGJUBPAVMIZQM-UHFFFAOYSA-N
• Canonical SMILES: CCCCCN1C(=O)C2=C(C=CS2)N3C1=NN=C3CCC(=O)N4CCN(CC4)C5=CC=CC=C5
• Molecular Formula: C25H30N6O2S
• Molecular Weight: 478.6 g/mol

Description

1-(3-oxo-3-(4-phenylpiperazin-1-yl)propyl)-4-pentylthieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one is a useful research compound. Its molecular formula is C25H30N6O2S and its molecular weight is 478.62. The purity is usually 95%.
BenchChem offers high-quality 1-(3-oxo-3-(4-phenylpiperazin-1-yl)propyl)-4-pentylthieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3-oxo-3-(4-phenylpiperazin-1-yl)propyl)-4-pentylthieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

The primary targets of this compound are acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) . These enzymes play a crucial role in the nervous system by breaking down acetylcholine, a neurotransmitter involved in memory and learning. Inhibition of these enzymes can increase the concentration of acetylcholine in the brain, which is beneficial in conditions like Alzheimer’s disease .

Mode of Action

The compound interacts with AChE and BChE by establishing important interactions with the main residues of these target enzymes . This interaction inhibits the activity of these enzymes, preventing them from breaking down acetylcholine .

Biochemical Pathways

The inhibition of AChE and BChE affects the cholinergic pathway, which is responsible for the transmission of signals in the nervous system. By inhibiting these enzymes, the compound increases the concentration of acetylcholine in the synaptic cleft, enhancing cholinergic transmission .

Pharmacokinetics

The druglikeness/adme/toxicity profile prediction of the most potent compounds demonstrated that these compounds can be drug candidates and have the appropriate properties in terms of adme and toxicity .

Result of Action

The result of the compound’s action is an increase in the concentration of acetylcholine in the brain. This can lead to improved cognitive function, particularly in individuals with neurodegenerative conditions like Alzheimer’s disease where acetylcholine levels are typically low .